1-(2-Chloro-3-fluorophenyl)ethanamine hydrochloride
Overview
Description
1-(2-Chloro-3-fluorophenyl)ethanamine hydrochloride, also known as CFPEA, is an organic compound that belongs to the class of organofluorine and phenethylamine derivatives. It is a white crystalline solid with a molecular formula of C8H10ClFN·HCl. CFPEA is used in a variety of scientific research applications and has been studied for its biochemical and physiological effects.
Scientific Research Applications
Biocide and Corrosion Inhibitor
- Biocidal Properties : A study by Walter and Cooke (1997) discusses 2-(Decylthio)ethanamine hydrochloride, a compound with similar functional groups, highlighting its effectiveness as a multifunctional biocide in cooling water systems. This compound demonstrates broad-spectrum activity against bacteria, fungi, and algae, and also exhibits biofilm and corrosion inhibition properties. These findings suggest potential applications of 1-(2-Chloro-3-fluorophenyl)ethanamine hydrochloride in similar contexts due to the structural similarities (Walter & Cooke, 1997).
Histamine Analogues
- Histamine H1-Agonistic Activity : Zingel, Elz, and Schunack (1990) conducted research on 2-phenylhistamines, finding that compounds with specific substitutions on the phenyl ring, including halogens, show high histamine H1-agonistic activity. This research indicates that this compound might possess similar histaminergic properties, given its halogenated phenyl group (Zingel, Elz, & Schunack, 1990).
Antiamoebic Activity
- Antiamoebic Potential : Zaidi et al. (2015) synthesized chalcones with N-substituted ethanamine and reported antiamoebic activity. The inclusion of a chloro-fluorophenyl ethanamine moiety in the structure of this compound suggests potential for similar biological activities, including the treatment of amoebic infections (Zaidi et al., 2015).
Analytical Chemistry
- Analytical Characterization : Dybek et al. (2019) focused on the synthesis and comprehensive analytical characterization of substances based on the 1,2-diarylethylamine template, including mass spectrometry, chromatography, and NMR spectroscopy analyses. This research indicates the potential of this compound for advanced analytical applications in chemistry (Dybek et al., 2019).
Antimicrobial Activity
- Antimicrobial Properties : Pejchal et al. (2015) synthesized compounds with a benzothiazole ethanamine structure, which showed significant antibacterial and antifungal activities. The presence of a fluorophenyl ethanamine in this compound might confer similar antimicrobial properties (Pejchal et al., 2015).
Radiochemistry
- Radiochemical Synthesis : Yilmaz and Shine (1988) described the synthesis of N-methyl-2-(4-nitrophenoxy)ethanamine hydrochlorides with isotopic enrichment. This suggests potential applications of this compound in the synthesis of radio-labeled compounds for research in nuclear medicine and pharmacology (Yilmaz & Shine, 1988).
Safety and Hazards
The compound has been assigned the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, and H335 . These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation . The precautionary statements are P261, P305, P351, and P338 , which suggest avoiding breathing dust/fume/gas/mist/vapours/spray, and in case of contact with eyes, rinse cautiously with water for several minutes .
Mechanism of Action
Target of Action
The primary targets of 1-(2-Chloro-3-fluorophenyl)ethanamine hydrochloride are currently unknown
Result of Action
The molecular and cellular effects of this compound’s action are currently unknown . These effects would depend on the compound’s targets and mode of action. Potential effects could range from changes in cellular signaling and function to alterations in cell survival and proliferation.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound . These factors could include pH, temperature, and the presence of other molecules that can interact with the compound. Understanding these factors is crucial for optimizing the use of the compound in research or therapeutic contexts.
properties
IUPAC Name |
1-(2-chloro-3-fluorophenyl)ethanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9ClFN.ClH/c1-5(11)6-3-2-4-7(10)8(6)9;/h2-5H,11H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MBVZLDVQKRAIRO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=C(C(=CC=C1)F)Cl)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10Cl2FN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.07 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1956306-77-6 |
Source
|
| Record name | Benzenemethanamine, 2-chloro-3-fluoro-α-methyl-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1956306-77-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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